1-methyl-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine

• IUPAC Name: 1-methyl-4-[(E)-3-phenylprop-2-enyl]piperazine
• InChI: InChI=1S/C14H20N2/c1-15-10-12-16(13-11-15)9-5-8-14-6-3-2-4-7-14/h2-8H,9-13H2,1H3/b8-5+
• InChI Key: DYHUXIARKJHEDW-VMPITWQZSA-N
• Canonical SMILES: CN1CCN(CC1)CC=CC2=CC=CC=C2
• Isomeric SMILES: CN1CCN(CC1)C/C=C/C2=CC=CC=C2
• Molecular Formula: C14H20N2
• Molecular Weight: 216.32 g/mol

Description

1-methyl-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine is a compound that belongs to the piperazine family. Piperazine derivatives are known for their wide range of biological and pharmaceutical activities. This compound, in particular, has a unique structure that includes a piperazine ring substituted with a phenylprop-2-en-1-yl group, making it an interesting subject for various scientific studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-methyl-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine can be achieved through several methods. One common approach involves the cyclization of 1,2-diamine derivatives with sulfonium salts. For instance, the reaction between N,N’-bisnosyl diamine and diphenylvinylsulfonium triflate in the presence of DBU leads to the formation of protected piperazines . Another method includes the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, and intermolecular cycloaddition of alkynes bearing amino groups .

Industrial Production Methods

Industrial production of piperazine derivatives often involves large-scale reactions using readily available starting materials. For example, the ammoniation of 1,2-dichloroethane or ethanolamine can produce piperazine as a co-product . These methods are optimized for high yield and purity, making them suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions

1-methyl-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur with halogenated compounds under basic conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous or alcoholic solutions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

1-methyl-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 1-methyl-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 1-phenylpiperazine
• 1-(4-methylphenyl)piperazine
• 1-(2-methylphenyl)piperazine

Uniqueness

1-methyl-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine is unique due to its specific substitution pattern on the piperazine ring.